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Compound of Interest

Compound Name:
1-(4-

Isopropoxyphenyl)methanamine

Cat. No.: B1302794 Get Quote

In-Depth Technical Safety Guide: 1-(4-
Isopropoxyphenyl)methanamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-(4-
Isopropoxyphenyl)methanamine (CAS Number: 21244-34-8). The information has been

compiled from various safety data sheets to ensure a thorough understanding of the potential

hazards, handling procedures, and emergency protocols associated with this compound.
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Identifier Value

Chemical Name 1-(4-Isopropoxyphenyl)methanamine

Synonyms

4-Isopropoxybenzylamine, (4-

Isopropoxyphenyl)methylamine,

Benzenemethanamine, 4-(1-methylethoxy)-

CAS Number 21244-34-8

Molecular Formula C10H15NO[1]

Molecular Weight 165.23 g/mol [1][2]

InChI Key BHCAOBYOKNTDLI-UHFFFAOYSA-N[3]

Hazard Identification and Classification
1-(4-Isopropoxyphenyl)methanamine is classified as hazardous under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to acute toxicity, skin and eye irritation, and respiratory irritation.

GHS Classification[4]

Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Inhalation Category 4

Skin Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1

Specific target organ toxicity — single exposure

(Respiratory tract irritation)
Category 3

Signal Word:Danger[3]

Hazard Statements[3][4]
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

GHS Hazard Communication Workflow
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GHS Classification

Label Elements

Hazard & Precautionary Statements

Hazard Classes

Acute Toxicity (Oral, Inhaled) - Cat. 4

Skin Irritation - Cat. 2

Serious Eye Damage - Cat. 1

STOT (Single Exposure) - Cat. 3

Signal Word|Danger Pictograms Corrosion Exclamation Mark Health Hazard

Hazard Statements

H302: Harmful if swallowed

H315: Causes skin irritation

H318: Causes serious eye damage

H332: Harmful if inhaled

H335: May cause respiratory irritation

Precautionary Statements (Examples)

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water...

P310: Immediately call a POISON CENTER or doctor/physician.

Click to download full resolution via product page

Caption: GHS Hazard Communication for 1-(4-Isopropoxyphenyl)methanamine.
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First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

[4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs: Get medical advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[4]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician if you

feel unwell.[4]

Handling and Storage
Precautions for Safe Handling:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Wash skin thoroughly after handling.[4]

Do not eat, drink or smoke when using this product.[4]

Use only outdoors or in a well-ventilated area.[4]

Wear protective gloves, protective clothing, eye protection, and face protection.[4]

Conditions for Safe Storage:

Store in a well-ventilated place. Keep container tightly closed.[4]
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Store locked up.[4]

Keep in a dark place, under an inert atmosphere, at room temperature.[3] Some sources

recommend storage at 4°C and protected from light.[2]

Physical and Chemical Properties
Property Value

Physical Form Liquid or Solid or Semi-solid[3]

Topological Polar Surface Area 35.25 Å²[2]

Hydrogen Bond Acceptor Count 2[2]

Hydrogen Bond Donor Count 1[2]

Rotatable Bond Count 3[2]

LogP 1.9325[2]

Experimental Protocols
Detailed experimental protocols for the determination of toxicological and ecotoxicological data

were not available in the reviewed Safety Data Sheets. The provided safety information is

based on standardized GHS classification criteria.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. Always consult

the original SDS for the most accurate and up-to-date safety information before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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